2-{2-[Acetyl(phenyl)amino]ethenyl}-3-methyl-1,3-benzoxazol-3-ium iodide

• CAS No.: 41682-06-8
• Molecular Formula: C18H17IN2O2
• Molecular Weight: 420.2 g/mol
• IUPAC Name: N-[2-(3-methyl-1,3-benzoxazol-3-ium-2-yl)ethenyl]-N-phenylacetamide;iodide
• InChI: InChI=1S/C18H17N2O2.HI/c1-14(21)20(15-8-4-3-5-9-15)13-12-18-19(2)16-10-6-7-11-17(16)22-18;/h3-13H,1-2H3;1H/q+1;/p-1
• InChI Key: ORBDGPMMUHECDX-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)N(C=CC1=[N+](C2=CC=CC=C2O1)C)C3=CC=CC=C3.[I-]

Description

2-{2-[Acetyl(phenyl)amino]ethenyl}-3-methyl-1,3-benzoxazol-3-ium iodide is a useful research compound. Its molecular formula is C18H17IN2O2 and its molecular weight is 420.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 27.7 g (0.1 mole) of 2,3-dimethylbenzoxazolium iodide, 21.6 g (0.11 mole) of N,N'-diphenylformamidine, and 100 ml of acetic anhydride was made and was then refluxed. After cooling the mixture refluxed, 300 ml of acetone were added and were then filtrated to take crystals. The resulted crystals were washed with acetone, so that the objective matter was obtained. The yield thereof was 26.0 g (62%).